Cas no 763-57-5 (N-carbamoyl-3-oxo-butanamide)

• Product Name: N-carbamoyl-3-oxo-butanamide
• CAS No: 763-57-5
• MF: C₅H₈N₂O₃
• MW: 144.128621101379
• CID: 578158
• PubChem ID: 69812
• Update Time: 2025-04-19

N-carbamoyl-3-oxo-butanamide Chemical and Physical Properties

Names and Identifiers

• N-carbamoyl-3-oxo-butanamide
• N-(aminocarbonyl)-3-oxobutyramide
• N-carbamoyl-3-oxobutanamide
• acetoacetylurea
• NS00037775
• SCHEMBL3409286
• DTXSID40227173
• 763-57-5
• AKOS006337847
• EINECS 212-111-3

• Inchi： 1S/C5H8N2O3/c1-3(8)2-4(9)7-5(6)10/h2H2,1H3,(H3,6,7,9,10)
• InChI Key： XSTSHBWKUKSVEP-UHFFFAOYSA-N
• SMILES： O=C(CC(C)=O)NC(N)=O

Computed Properties

• Exact Mass: 144.05354
• Monoisotopic Mass: 144.05349212g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 176
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.8
• Topological Polar Surface Area: 89.3Ų

Experimental Properties

• PSA: 89.26